Cas no 85666-18-8 (2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER)

2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER structure
85666-18-8 structure
Product Name:2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
CAS No:85666-18-8
MF:C18H17NO3
MW:295.332484960556
CID:3252391
PubChem ID:13364855
Update Time:2025-04-21

2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 2-BENZOFURANCARBOXYLIC ACID, 5-[2-(3-PYRIDINYL)ETHYL]-, ETHYL ESTER
    • DTXSID301207886
    • 85666-18-8
    • Ethyl 5-[2-(3-pyridinyl)ethyl]-2-benzofurancarboxylate
    • SCHEMBL11063399
    • Inchi: 1S/C18H17NO3/c1-2-21-18(20)17-11-15-10-13(7-8-16(15)22-17)5-6-14-4-3-9-19-12-14/h3-4,7-12H,2,5-6H2,1H3
    • InChI Key: DDGQAHHFLANCTN-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OCC)=CC2=C1C=CC(=C2)CCC1C=NC=CC=1

Computed Properties

  • Exact Mass: 295.12084340Da
  • Monoisotopic Mass: 295.12084340Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 373
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 52.3Ų
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